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Compound of Interest

Compound Name: Benzyl D-serinate hydrochloride

Cat. No.: B555888

Benzyl D-serinate Hydrochloride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl D-serinate hydrochloride is a protected form of D-serine, an important D-amino acid
with significant roles in the central nervous system. As a key building block in synthetic
chemistry and a valuable tool in neuroscience research, a thorough understanding of its
physical and chemical properties is essential for its effective application. This technical guide
provides an in-depth overview of the characteristics, experimental protocols, and applications
of Benzyl D-serinate hydrochloride.

Chemical and Physical Characteristics

Benzyl D-serinate hydrochloride is a white to off-white powder. It is a chiral molecule, and its
stereochemistry plays a crucial role in its biological and chemical applications. The benzyl ester
group serves as a protecting group for the carboxylic acid functionality of D-serine, allowing for
selective reactions at the amino group. The hydrochloride salt form enhances its stability and
solubility in polar solvents.
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Table 1: Physicochemical Properties of Benzyl D-

serinate Hydrochloride

Property Value Reference(s)
Molecular Formula C10H14CINOs3 [1]

Molecular Weight 231.68 g/mol [1]
Appearance White to off-white powder [2]

Melting Point 169-174 °C [2][3]

Boiling Point 360.4 °C at 760 mmHg [3]

Optical Rotation

[a]D2° = +11 + 2° (c=2 in H:0)

[2]

Purity

> 99% (HPLC)

[2](3]

Storage

Store at 2-8 °C

[3]

Table 2: Solubility Profile of Benzyl D-serinate

Hydrochloride
Solvent Solubility Reference(s)
Water Soluble [415]
Methanol Soluble [3]
Dichloromethane Soluble [3]

Spectral Data

Table 3: *H NMR Spectral Data of Benzyl D-serinate

Hydrochloride

Solvent: Deuterated Water (D20)
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Chemical Shift (ppm) Multiplicity Assighment

~7.4 Multiplet Aromatic protons (CeHs)
~5.2 Singlet Benzyl protons (CHz)
~4.3 Triplet a-proton (CH)

~4.0 Doublet of Doublets B-protons (CH-z)

Note: Actual chemical shifts may vary slightly depending on the solvent and experimental
conditions.

Table 4: **C NMR Spectral Data of Benzyl D-serinate
Hydrochloride

Solvent: Deuterated Water (D20)

| Chemical Shift (ppm) | Assignment | |---|---]---| | ~170 | Carbonyl carbon (C=0) | | ~135 |
Aromatic C1 (quaternary) | | ~129-128 | Aromatic CH carbons | | ~68 | Benzyl CH=z carbon | |
~58 | B-carbon (CH2) | | ~55 | a-carbon (CH) |

Note: Actual chemical shifts may vary slightly depending on the solvent and experimental
conditions.

Table 5: Key IR Absorption Bands of Benzyl D-serinate
Hydrochloride

Wavenumber (cm~?) Functional Group

~3400 (broad) O-H stretch (hydroxyl group)
~3100-3000 N-H stretch (primary amine salt)
~3000-2800 C-H stretch (aromatic and aliphatic)
~1740 C=0 stretch (ester)

~1600, ~1495 C=C stretch (aromatic ring)

~1200 C-O stretch (ester)
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Experimental Protocols
Synthesis of Benzyl D-serinate Hydrochloride

A common method for the synthesis of Benzyl D-serinate hydrochloride is the direct Fischer
esterification of D-serine with benzyl alcohol in the presence of an acid catalyst, typically

hydrochloric acid.

)~ > - > - < - —— - <> -G
HCI (catalyst)

Click to download full resolution via product page

Synthesis Workflow of Benzyl D-serinate Hydrochloride

Methodology:
o Reaction Setup: D-serine is suspended in an excess of benzyl alcohol.

o Catalysis: Gaseous hydrogen chloride is bubbled through the mixture, or concentrated
hydrochloric acid is added as a catalyst.

o Reflux: The reaction mixture is heated to reflux for several hours to drive the esterification.

o Crystallization: Upon cooling, the product, Benzyl D-serinate hydrochloride, crystallizes
out of the solution.

« |solation: The crystalline product is collected by filtration.
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 Purification: The collected solid is washed with a non-polar solvent, such as diethyl ether, to
remove excess benzyl alcohol and other impurities.

e Drying: The purified product is dried under vacuum to yield the final white to off-white

powder.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

The purity of Benzyl D-serinate hydrochloride is typically assessed using reverse-phase
HPLC.

Sample Preparation
(Dissolve in Mobile Phase) IEIL(C i

Click to download full resolution via product page

HPLC Analysis Workflow for Benzyl D-serinate Hydrochloride

Methodology:

* Mobile Phase Preparation: A suitable mobile phase is prepared, often a mixture of an
agueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).

o Standard and Sample Preparation: A standard solution of known concentration and a
solution of the sample to be analyzed are prepared by dissolving the compound in the mobile
phase.

e Chromatographic Conditions:
o Column: A C18 reverse-phase column is commonly used.
o Mobile Phase: Isocratic or gradient elution can be employed.

o Flow Rate: A typical flow rate is around 1.0 mL/min.
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o Detection: UV detection at a suitable wavelength (e.g., 220 nm) is used.

« Injection and Analysis: A defined volume of the sample and standard solutions are injected
into the HPLC system.

o Data Processing: The retention time and peak area of the analyte are recorded. Purity is
calculated by comparing the area of the main peak to the total area of all peaks in the
chromatogram.

Applications in Research and Development

Benzyl D-serinate hydrochloride is a versatile compound with several key applications:

e Peptide Synthesis: It serves as a crucial building block in the synthesis of peptides
containing D-serine. The benzyl ester group protects the carboxylic acid, while the amino
group is available for peptide bond formation. D-amino acid-containing peptides are of
interest due to their increased resistance to enzymatic degradation.[6]

o Neuroscience Research: As a stable precursor to D-serine, it is used in neuroscience to
study the role of D-serine as a co-agonist at the N-methyl-D-aspartate (NMDA) receptor.[3]
[7] This research is relevant to understanding synaptic plasticity, learning, and memory, and
for investigating potential therapeutic strategies for neurological and psychiatric disorders
such as schizophrenia and Alzheimer's disease.[3]

e Prodrug Design: Benzyl D-serinate hydrochloride can act as a prodrug, which upon
administration, can be hydrolyzed in vivo to release D-serine. This approach can improve the
bioavailability and delivery of D-serine to the central nervous system.[6]

o Chiral Synthesis: Due to its well-defined stereochemistry, it is used as a model compound in
the development and evaluation of chiral separation techniques and stereoselective
synthetic methods.[6]

Conclusion

Benzyl D-serinate hydrochloride is a compound of significant interest to researchers in
synthetic chemistry and neuroscience. Its well-defined physical and chemical properties,
coupled with its utility as a synthetic intermediate and a research tool, make it a valuable asset
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in the development of novel therapeutics and in advancing our understanding of fundamental
biological processes. This guide provides a comprehensive overview to support its effective
use in a laboratory and research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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